5-Bromo-2-(prop-2-en-1-yloxy)aniline
Overview
Description
“5-Bromo-2-(prop-2-en-1-yloxy)aniline” is a chemical compound with the molecular formula C9H10BrNO. It has a molecular weight of 228.09 . This compound is used for research purposes .
Synthesis Analysis
The synthesis of anilines, such as “this compound”, typically involves reactions of differently substituted phenol and aniline derivatives with propargyl bromide in the presence of K2CO3 base and acetone as solvent . The compounds are synthesized in good yields .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with a bromine atom and a prop-2-en-1-yloxy group attached to an amine group .Scientific Research Applications
Synthesis of Herbicidal and Antimicrobial Compounds
5-Bromo-2-(prop-2-en-1-yloxy)aniline serves as a precursor in the synthesis of deuterated herbicides, such as ZJ0273, ZJ0702, ZJ0777, and SIOC0163, which are active ingredients in oilseed rape herbicides. These compounds have been synthesized for use as tracers in metabolism and degradation studies, offering insights into the environmental behavior and safety assessment of these herbicides (Yang & Lu, 2010). Additionally, its derivatives have been explored for their antibacterial, antiurease, and NO scavenging activities, indicating potential pharmaceutical applications (Batool et al., 2014).
Advancements in Organic Synthesis
The compound has also been employed in the development of efficient synthesis methods for complex organic structures. For instance, it has been used in palladium-catalyzed intramolecular carbometalation reactions, leading to the synthesis of dibenzoxapine derivatives. This method showcases its role in facilitating the creation of compounds with potential pharmaceutical relevance (Richey & Yu, 2009).
Antioxidant, Antimicrobial, and Anticancer Properties
Recent studies have synthesized derivatives of this compound to evaluate their antioxidant, antimicrobial, and anticancer properties. These studies found that certain derivatives exhibit significant activity, suggesting the potential for the development of new therapeutic agents (Konuş et al., 2019).
Catalytic and Material Science Applications
Furthermore, the chemical has contributed to the synthesis of novel materials and catalytic processes. Schiff base complexes derived from this compound and rare earth metal ions have shown promising catalytic activity for the oxidation of anilines, highlighting its utility in industrial chemistry and material science (Lekha et al., 2014).
Mechanism of Action
- MAPK10, also known as c-Jun N-terminal kinase 3 (JNK3), plays a crucial role in cell signaling pathways related to stress responses, apoptosis, and inflammation .
- The resulting changes may include altered transcription factor activity and regulation of apoptosis-related proteins .
- ADME Properties :
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Properties
IUPAC Name |
5-bromo-2-prop-2-enoxyaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO/c1-2-5-12-9-4-3-7(10)6-8(9)11/h2-4,6H,1,5,11H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZERBGUUWVWMLJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=C(C=C(C=C1)Br)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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